(1S,4E,5'R,6R,6'R,7S,8R,10S,11S,12R,14S,15R,16S,18E,20E,22S,25R,27S,28R,29S)-22-ethyl-7,11,14,15-tetrahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione

• IUPAC Name: 22-ethyl-7,11,14,15-tetrahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
• InChI: InChI=1S/C45H74O11/c1-12-34-17-15-13-14-16-27(4)42(51)44(11,53)43(52)32(9)40(50)31(8)39(49)30(7)38(48)26(3)18-21-37(47)54-41-29(6)35(20-19-34)55-45(33(41)10)23-22-25(2)36(56-45)24-28(5)46/h13-15,17-18,21,25-36,38,40-42,46,48,50-51,53H,12,16,19-20,22-24H2,1-11H3
• InChI Key: MNULEGDCPYONBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2C(C(C(C3(O2)CCC(C(O3)CC(C)O)C)C)OC(=O)C=CC(C(C(C(=O)C(C(C(C(=O)C(C(C(CC=CC=C1)C)O)(C)O)C)O)C)C)O)C)C
• Molecular Formula: C45H74O11
• DSSTOX Substance ID: DTXSID90859640
• Molecular Weight: 791.1 g/mol

Description

The compound “(1S,4E,5'R,6R,6'R,7S,8R,10S,11S,12R,14S,15R,16S,18E,20E,22S,25R,27S,28R,29S)-22-ethyl-7,11,14,15-tetrahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione” is a highly complex spirocyclic molecule characterized by:

• Spiro Architecture: A bicyclo[23.3.1]nonacosa-4,18,20-triene system fused to an oxane ring via a spiro atom (C27), creating a rigid, three-dimensional scaffold .
• Functional Groups: Multiple hydroxyl (-OH), ketone (-C=O), and methyl (-CH₃) groups, with a stereochemically defined ethyl (-CH₂CH₃) and (2S)-2-hydroxypropyl substituent.

This compound’s rigidity and functional diversity align with spiro compounds’ known roles in medicinal chemistry, where their 3D structure enhances target binding and metabolic stability .

Biological Activity

The compound identified as (1S,4E,...)-22-ethyl-7,11,...-3,9,13-trione is a complex polyhydroxylated spiro compound with significant biological activity. This article explores its biological properties based on existing research findings and case studies.

• Molecular Formula : C₄₅H₇₄O₁₁
• Molecular Weight : 791.1 g/mol
• IUPAC Name : (1S,...)-22-ethyl-7,...-3-trione

Biological Activity Overview

The biological activity of this compound has been primarily studied in the context of its effects on metabolic processes and cellular functions. Below are key areas of interest:

1. Metabolic Regulation

Research indicates that the compound may play a role in regulating metabolic pathways. In particular:

• Energy Homeostasis : The compound has been linked to the modulation of SIRT1 (sirtuin 1), a protein that regulates energy homeostasis and metabolic stress responses. Studies have shown that SIRT1 activation can improve insulin sensitivity and enhance mitochondrial function in adipose tissue .

2. Antioxidant Properties

The compound exhibits potential antioxidant activity:

• Reactive Oxygen Species (ROS) : It has been observed that the compound influences the production of ROS in cells. Low levels of ROS can trigger adaptive stress responses that promote cellular survival under metabolic stress conditions .

3. Cellular Stress Response

The compound engages in cellular signaling pathways that manage stress responses:

• Endoplasmic Reticulum (ER) Stress : The modulation of ER stress pathways by this compound indicates its protective role against metabolic dysfunctions induced by high-fat diets .

Case Studies

Several studies have investigated the effects of this compound on various biological systems:

Case Study 1: SIRT1 Activation

A study involving mice demonstrated that selective overexpression of SIRT1 in adipose tissue led to improved metabolic outcomes when treated with the compound. The results showed enhanced energy metabolism and reduced lipid accumulation in liver tissues .

Case Study 2: ROS Management

In another investigation focusing on mitochondrial function in adipose tissues under high-fat diet conditions, treatment with the compound resulted in increased ROS production but also triggered protective mechanisms that prevented excessive oxidative damage .

Data Table: Summary of Biological Activities

Biological Activity	Observations
Metabolic Regulation	Enhances SIRT1 activity; improves insulin sensitivity
Antioxidant Properties	Modulates ROS production; promotes adaptive stress response
Cellular Stress Response	Protects against ER stress; improves mitochondrial function

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table highlights structural and functional distinctions between the target compound and analogous spiro derivatives:

Feature	Target Compound	Analog 1 (from )	Analog 2 (from )	Pyrazolo-Spiro Compound (from )
Core Structure	Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]	Spiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]	Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]	Pyrazolo[1',2':1,2]-pyrazolo[3,4-b]pyrazine
Key Substituents	- 22-Ethyl - 6'-(2S)-2-hydroxypropyl - 7,11,14,15-tetrahydroxy - Nonamethyl	- 4-Ethyl - 6'-(2S)-2-hydroxypropyl - 11,12,15,19-tetrahydroxy - Nonamethyl	- 22-Ethyl (stereoisomer) - 6'-(2R)-2-hydroxypropyl - Stereochemical inversions at C5', C6', C27	- 7-Benzylidene - Di(4-methylphenyl) - Three ketone groups
Stereochemistry	20 stereocenters (1S,5'R,6R, etc.)	19 stereocenters (1R,4S,5E, etc.)	Differing R/S configurations at C5', C6', C22, and C27	Planar pyrazine/pyrazole system with no stereocenters
Biological Activity	Hypothesized antimicrobial/pesticidal activity (based on hydroxyl/methyl group density and spiro rigidity)	Unreported bioactivity; structural similarity suggests potential for similar applications	Likely reduced bioactivity due to stereochemical mismatches	Demonstrated antimicrobial activity (MIC: 24% yield)
Synthetic Complexity	High (requires stereoselective assembly of bicyclo system and multiple hydroxylations)	Moderate (shared oxane core but fewer hydroxyl groups)	High (challenges in resolving stereoisomers)	Low (one-step condensation of aldehyde and pyrazolo precursor)

Key Insights:

Structural Divergence: The target compound’s 22-ethyl and 6'-(2S)-2-hydroxypropyl groups distinguish it from Analog 1’s 4-ethyl substituent and Analog 2’s stereoisomeric hydroxypropyl .

Stereochemical Impact :

• Analog 2’s inverted stereochemistry at C5' and C6' likely disrupts hydrogen-bonding networks critical for target binding, explaining its hypothesized lower activity .

Activity Trends :

• Pyrazolo-spiro compounds () exhibit moderate antimicrobial activity but lack the target’s stereochemical complexity, limiting their selectivity .